1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

• IUPAC Name: (4-bromophenyl)-[2-(4-bromophenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]methanone
• InChI: InChI=1S/C22H20Br2N2OS/c23-17-9-5-15(6-10-17)19-21(28)26(20(27)16-7-11-18(24)12-8-16)22(25-19)13-3-1-2-4-14-22/h5-12H,1-4,13-14H2
• InChI Key: NRSBOZUCUISKMS-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC2(CC1)N=C(C(=S)N2C(=O)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Br
• Molecular Formula: C22H20Br2N2OS
• Molecular Weight: 520.3 g/mol

Description

1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione is a chemical compound that has attracted the attention of researchers due to its potential applications in scientific research. This compound is also known as BRD7929 and has been synthesized using various methods.6]undec-3-ene-2-thione.

Mechanism of Action

1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione has been found to inhibit the activity of BRD4 by binding to its bromodomain. The bromodomain is a protein domain that recognizes acetylated lysine residues on histones and other proteins. By inhibiting the activity of BRD4, this compound can modulate gene expression and potentially have therapeutic effects.
Biochemical and Physiological Effects:
This compound has been reported to have biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been found to have cardioprotective effects by reducing myocardial infarction size and improving cardiac function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione in lab experiments is its specificity for BRD4 inhibition. This compound has been found to have minimal effects on other bromodomain-containing proteins, which makes it a valuable tool for studying the role of BRD4 in various diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to use in some experiments.

Future Directions

For research on this compound include studying its effects on different types of cancer cells, investigating its potential as a therapeutic agent for inflammatory diseases, and exploring its cardioprotective effects in animal models. Additionally, further research is needed to optimize the synthesis method and improve the solubility of this compound for use in lab experiments.

Scientific Research Applications

1-(4-Bromobenzoyl)-3-(4-bromophenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione has been found to have potential applications in scientific research. It has been reported to inhibit the activity of bromodomain-containing protein 4 (BRD4), which is involved in the regulation of gene expression. BRD4 has been implicated in various diseases, including cancer, inflammation, and cardiovascular diseases. Therefore, BRD4 inhibition has emerged as a potential therapeutic strategy for these diseases.